Cas no 941937-61-7 (2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide
• CAS No: 941937-61-7
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 5821280
• PubChem ID: 16898857
• Update Time: 2025-07-14

2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(pyridin-3-ylmethyl)acetamide
• 2-[2-({[(3-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-3-yl)methyl]acetamide
• F2335-0345
• 941937-61-7
• N-(3-methoxyphenyl)-2-((4-(2-oxo-2-((pyridin-3-ylmethyl)amino)ethyl)thiazol-2-yl)thio)acetamide
• AKOS024640904
• 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C20H20N4O3S2/c1-27-17-6-2-5-15(8-17)23-19(26)13-29-20-24-16(12-28-20)9-18(25)22-11-14-4-3-7-21-10-14/h2-8,10,12H,9,11,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： XRWGSFCMEDVGTO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)CC1=CSC(SCC(NC2=CC=CC(OC)=C2)=O)=N1

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 147Ų

Additional information on 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide

Introduction to 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide (CAS No. 941937-61-7)

2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide, with the CAS number 941937-61-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a thiazole ring, a sulfanyl group, and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide involves multiple steps, typically starting from readily available starting materials such as 3-methoxyaniline and pyridine. The synthesis process often includes the formation of an intermediate carbamoylmethyl sulfide, which is then coupled with a thiazole derivative to form the final product. The synthetic route is well-documented in the literature and has been optimized for high yield and purity.

In terms of its physical properties, 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide is a white crystalline solid with a molecular weight of approximately 458.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various biological assays and in vitro studies.

The biological activity of 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells.

The mechanism of action of 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide is multifaceted. It appears to target multiple signaling pathways involved in inflammation and cancer progression. One key mechanism involves the inhibition of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in regulating immune responses and cell survival. By blocking NF-kB activation, this compound can reduce the expression of genes associated with inflammation and cell proliferation.

Furthermore, recent studies have explored the potential of 2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-3-yl)methylacetamide as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These results are promising and warrant further investigation in preclinical models.

In addition to its therapeutic potential, 2-2-{(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-y l-N-(pyridin - 3 - yl )m ethyla cetam ide has also been evaluated for its safety profile. Toxicity studies conducted in animal models have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, more extensive safety assessments are needed before it can be considered for clinical trials.

The development of new drugs based on compounds like 2 - 2 - ({ ( 3 - methoxyp hen yl ) carbam oy lm eth yl } sulf an yl ) - 1 , 3 - th iaz ol - 4 - y l - N - ( pyri din - 3 - yl ) methyla cetam ide is an ongoing area of research. Pharmaceutical companies are investing significant resources into optimizing these compounds for improved efficacy and reduced toxicity. Advances in drug delivery systems and formulation technologies are also being explored to enhance their bioavailability and therapeutic index.

In conclusion, 2 - 2 - ({ ( 3 - methoxyp hen yl ) carbam oy lm eth yl } sulf an yl ) - 1 , 3 - th iaz ol - 4 - y l - N - ( pyri din - 3 - yl ) methyla cetam ide (CAS No . 9419 7617) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound continues to grow, it holds the potential to make significant contributions to the fields of medicinal chemistry and pharmaceutical science.